Cas no 128822-32-2 (Suc-Ala-Trp-Pro-Phe-pNA)

• Product Name: Suc-Ala-Trp-Pro-Phe-pNA
• CAS No: 128822-32-2
• MF: C₃₈H₄₁N₇O₉
• MW: 739.77364897728
• CID: 1223576
• PubChem ID: 97042189
• Update Time: 2025-05-20

Suc-Ala-Trp-Pro-Phe-pNA Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-(3-carboxy-1-oxopropyl)-L-alanyl-L-tryptophyl-L-prolyl-N-(4-nitrophenyl)-
• Suc-Ala-Trp-Pro-Phe-pNA
• Suc-AWPF-pNA
• 4-[[(2S)-1-[[(2S)-3-(1H-indol-3-yl)-1-[(2S)-2-[[(2S)-1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• 128822-32-2

• Inchi： 1S/C38H41N7O9/c1-23(40-33(46)17-18-34(47)48)35(49)43-31(21-25-22-39-29-11-6-5-10-28(25)29)38(52)44-19-7-12-32(44)37(51)42-30(20-24-8-3-2-4-9-24)36(50)41-26-13-15-27(16-14-26)45(53)54/h2-6,8-11,13-16,22-23,30-32,39H,7,12,17-21H2,1H3,(H,40,46)(H,41,50)(H,42,51)(H,43,49)(H,47,48)/t23-,30-,31-,32-/m0/s1
• InChI Key： ORPSTLLJSQXELA-QIOUBPJRSA-N
• SMILES： O=C([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](C)NC(CCC(=O)O)=O)=O)N1CCC[C@H]1C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 739.29657591g/mol
• Monoisotopic Mass: 739.29657591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 54
• Rotatable Bond Count: 15
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 236Ų

Experimental Properties

• PSA: 206.60000
• LogP: 4.25190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Suc-Ala-Trp-Pro-Phe-pNA

Professional Introduction to Suc-Ala-Trp-Pro-Phe-pNA (CAS No. 128822-32-2)

Suc-Ala-Trp-Pro-Phe-pNA is a synthetic peptide derivative that has garnered significant attention in the field of chemical and biomedical research. This compound, with its unique chemical structure and biological properties, plays a crucial role in various scientific applications. The name Suc-Ala-Trp-Pro-Phe-pNA itself provides valuable insights into its composition, where Suc stands for succinylated alanine, Trp represents tryptophan, Pro indicates proline, Phe stands for phenylalanine, and pNA refers to para-nitroaniline, a fluorescent dye commonly used in biochemical assays.

The chemical formula of this compound is C₄₇H₅₃N₇O₉S, reflecting its complex molecular structure. The presence of multiple amino acids and the fluorescent tag make it an excellent tool for studying protein-protein interactions, enzyme kinetics, and cellular signaling pathways. Recent studies have highlighted the potential of this peptide in drug discovery and development, particularly in the design of targeted therapies for various diseases.

In the realm of biochemical research, Suc-Ala-Trp-Pro-Phe-pNA has been utilized as a substrate in enzymatic assays to investigate the activity of proteases and other hydrolases. The para-nitroaniline moiety (pNA) serves as a chromophore that emits fluorescence upon hydrolysis, allowing researchers to quantify enzymatic activity with high precision. This has been particularly useful in understanding the mechanisms of disease-related enzymes and in screening for inhibitors that could modulate their activity.

The structural integrity of Suc-Ala-Trp-Pro-Phe-pNA makes it a stable and reliable compound for long-term experiments. Its synthetic nature allows for modifications that can tailor its biological activity, making it a versatile tool in the hands of researchers. For instance, site-directed mutagenesis can be employed to alter specific amino acid residues, providing insights into how subtle changes in protein structure can affect function.

Recent advancements in mass spectrometry have further enhanced the utility of this peptide. Researchers are now able to analyze complex peptide mixtures with unprecedented accuracy, enabling the identification of post-translational modifications and other structural variations. This has opened new avenues in proteomics and peptidomics, where Suc-Ala-Trp-Pro-Phe-pNA serves as a benchmark compound.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug development. By leveraging computational chemistry and high-throughput screening techniques, researchers are exploring how modifications to the structure of Suc-Ala-Trp-Pro-Phe-pNA can enhance its pharmacological properties. This includes improving solubility, stability, and bioavailability, which are critical factors in drug design.

In conclusion, Suc-Ala-Trp-Pro-Phe-pNA (CAS No. 128822-32-2) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique chemical properties make it an invaluable tool for studying biological processes at the molecular level. As research continues to evolve, we can expect even more innovative uses for this peptide in the future.